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Compound of Interest

Compound Name: 3-Chlorobenzyl carbonochloridate

CAS No.: 39545-30-7

Cat. No.: B2522493

Get Quote

Executive Summary & Molecular Architecture
3-Chlorobenzyl carbonochloridate (also known as 3-Chlorobenzyl chloroformate) is a

specialized electrophilic reagent used primarily in organic synthesis to introduce the 3-

chlorobenzyloxycarbonyl (3-Cl-Z) protecting group or to synthesize carbamate-based

pharmacophores.

Unlike its parent compound, benzyl chloroformate (Cbz-Cl), the 3-chloro derivative is frequently

generated in situ due to its heightened reactivity and specific stability profile. It serves as a

critical intermediate in the development of caspase inhibitors, lipase inhibitors, and modified

peptides where the electronic influence of the meta-chlorine atom modulates the lipophilicity

and metabolic stability of the final construct.

Physicochemical Profile[1][2][3][4][5][6][7][8][9][10]
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Property Specification / Data

IUPAC Name
Carbonochloridic acid, (3-chlorophenyl)methyl

ester

Common Name 3-Chlorobenzyl chloroformate

Molecular Formula C₈H₆Cl₂O₂

Molecular Weight 205.04 g/mol

Precursor CAS 873-63-2 (3-Chlorobenzyl alcohol)

Physical State Clear to pale yellow oil (typically in solution)

Density (Est.) ~1.32 g/mL (derived from 2-Cl/4-Cl isomers)

Solubility
Soluble in DCM, THF, Toluene; Reacts violently

with water

Stability
Moisture sensitive; prone to hydrolysis (releases

HCl)

Structural Analysis: The molecule features a chloroformate functional group (-O-CO-Cl)

attached to a benzylic position.[1] The meta-chlorine substituent exerts a negative inductive

effect (-I). This withdraws electron density from the aromatic ring, slightly deactivating the

benzylic position compared to unsubstituted Cbz-Cl. This electronic tuning can increase the

acid stability of the resulting carbamate (3-Cl-Z-NR₂) compared to the standard Cbz group,

offering orthogonal deprotection strategies in complex peptide synthesis.

Synthesis & Manufacturing
Because 3-chlorobenzyl chloroformate is not a standard "shelf-stable" catalog item for many

suppliers, it is standard industry practice to synthesize it ex tempore (on demand) from 3-

chlorobenzyl alcohol.

The Triphosgene Protocol (Safer Alternative to Phosgene Gas): While industrial production

uses phosgene gas, the laboratory standard utilizes Triphosgene (Bis(trichloromethyl)

carbonate), a crystalline solid that is safer to handle and weigh, decomposing into phosgene

equivalents in situ.[2]
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Reaction Mechanism
Nucleophilic Attack: The hydroxyl group of 3-chlorobenzyl alcohol attacks the carbonyl of

phosgene (generated from triphosgene).

Elimination: Chloride is eliminated, forming the chloroformate.

HCl Scavenging: A non-nucleophilic base (e.g., pyridine or K₂CO₃) is often required if the

subsequent step is sensitive to acid, though the formation of the chloroformate itself can

proceed without base in inert solvents.
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Figure 1: Generation of 3-Chlorobenzyl Chloroformate via the Triphosgene route.

Applications in Drug Development
A. N-Protection (The 3-Cl-Z Group)
The 3-Cl-Z group protects amines in peptide synthesis.

Advantage: The chlorine atom increases lipophilicity (LogP) of the protected intermediate,

facilitating purification by organic extraction compared to the more polar standard Cbz

derivatives.

Deprotection: Like standard Cbz, the 3-Cl-Z group is removed via catalytic hydrogenation

(H₂/Pd-C) or strong acid (HBr/Acetic Acid), though the rate of hydrogenation may be slower

due to the steric and electronic effects of the halogen.

B. Medicinal Chemistry Intermediates
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The reagent is used to synthesize carbamate linkers in active pharmaceutical ingredients

(APIs).

Caspase Inhibitors: Used to cap the N-terminus of peptide-based caspase inhibitors,

improving cell permeability.

Lipase Inhibitors: The 3-chlorobenzyl moiety mimics specific hydrophobic pockets in enzyme

active sites.

Experimental Protocol: In Situ Generation &
Coupling
Objective: Synthesis of N-(3-chlorobenzyloxycarbonyl)-L-Valine methyl ester (Model Reaction).

Safety Pre-Check:

Hazard: Triphosgene is fatal if inhaled. Work strictly in a fume hood.

PPE: Double nitrile gloves, face shield, lab coat.

Quench: Have saturated NaHCO₃ and aqueous ammonia ready to neutralize phosgene

traces.

Reagents:

3-Chlorobenzyl alcohol (1.0 eq)[3]

Triphosgene (0.34 eq) (Generates ~1.02 eq Phosgene)

Pyridine (1.0 eq) or DIPEA

Dichloromethane (Anhydrous)

Step-by-Step Methodology:

Activation (Chloroformate Formation):

Dissolve triphosgene (1.0 g) in anhydrous DCM (20 mL) at 0°C under Argon.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://patents.google.com/patent/WO2002048124A2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2522493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add pyridine (1.0 eq) slowly (white precipitate of pyridinium salt may form).

Add 3-chlorobenzyl alcohol (1.0 eq) dropwise over 15 minutes.

Causality: Slow addition prevents the "double reaction" where the alcohol reacts with the

formed chloroformate to create the symmetrical carbonate ((3-Cl-BnO)₂CO).

Stir at 0°C for 1 hour. Do not isolate. Use this solution directly.

Coupling (Carbamate Formation):

To the solution above, add the amine substrate (e.g., L-Valine methyl ester HCl salt) mixed

with DIPEA (2.5 eq).

Allow to warm to Room Temperature (RT) and stir for 4–12 hours.

Monitoring: Check TLC for disappearance of the amine (ninhydrin stain).

Workup:

Quench with saturated NH₄Cl solution.

Extract with DCM (3x).

Wash organics with 1N HCl (to remove pyridine), then NaHCO₃, then Brine.

Dry over Na₂SO₄ and concentrate.
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Step 1: Activation
3-Cl-BnOH + Triphosgene

(0°C, DCM)

Step 2: Coupling
Add Amine + Base (DIPEA)

(Warm to RT)

Active Chloroformate
Solution

Step 3: Quench & Wash
Sat. NH4Cl -> 1N HCl -> Brine

Crude Mixture

Step 4: Isolation
Dry (Na2SO4) & Concentrate

Organic Phase
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Figure 2: Operational workflow for the in-situ application of 3-chlorobenzyl chloroformate.

Handling & Stability
Storage: If isolated, 3-chlorobenzyl chloroformate must be stored at 2–8°C under inert gas

(Nitrogen/Argon). It degrades rapidly in moist air to form HCl and the alcohol.

Corrosivity: It is a lachrymator (tear gas agent). Exposure causes severe eye and respiratory

irritation.[4]

Disposal: Quench excess reagent with dilute aqueous ammonia or NaOH before disposal.

Never put active chloroformates directly into organic waste containers (risk of

pressurization).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Organic Syntheses Procedure [orgsyn.org]

2. benchchem.com [benchchem.com]

3. WO2002048124A2 - Piperazine derivatives - Google Patents [patents.google.com]

4. Benzyl Chloroformate [commonorganicchemistry.com]

To cite this document: BenchChem. [3-Chlorobenzyl carbonochloridate properties and
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2522493/docs#3-chlorobenzyl-carbonochloridate-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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